Cas no 2172157-20-7 (1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172157-20-7
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 6448240
• PubChem ID: 165748700
• Update Time: 2025-05-21

1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172157-20-7
• EN300-1593170

• Inchi： 1S/C9H15N3O4/c1-6(16-2)8-7(9(14)15)10-11-12(8)4-3-5-13/h6,13H,3-5H2,1-2H3,(H,14,15)
• InChI Key： KWHIBICJSNOCFT-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(=O)O)N=NN1CCCO

Computed Properties

• Exact Mass: 229.10625597g/mol
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172157-20-7)

The compound 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172157-20-7) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both hydroxypropyl and methoxyethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for triazole-based compounds has surged, driven by their broad-spectrum biological activities. The 1,2,3-triazole core is known for its stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. This compound, in particular, has garnered attention for its potential role in developing antimicrobial agents and enzyme inhibitors. Its carboxylic acid moiety further enhances its reactivity, enabling facile derivatization for tailored applications.

From a synthetic perspective, 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is typically prepared via click chemistry, a widely adopted method for constructing triazole rings. This approach ensures high yields and excellent regioselectivity, making it a preferred choice for industrial-scale production. The compound's CAS No. 2172157-20-7 serves as a unique identifier in chemical databases, facilitating global trade and research collaboration.

One of the most searched topics related to this compound is its potential in green chemistry. With growing environmental concerns, researchers are exploring sustainable synthesis routes for triazole derivatives. The hydroxypropyl and methoxyethyl groups in this molecule offer opportunities for bio-based modifications, aligning with the principles of eco-friendly synthesis. Additionally, its applications in bioconjugation and proteomics are gaining traction, as scientists seek innovative tools for studying protein interactions.

The pharmaceutical industry is particularly interested in the drug-likeness of this compound. Its balanced lipophilicity and hydrogen bonding capacity suggest favorable pharmacokinetic properties. Recent studies have highlighted its potential as a scaffold for designing small-molecule therapeutics, especially in targeting inflammatory pathways and metabolic disorders. These findings have spurred a wave of patent filings and preclinical investigations.

Another trending topic is the integration of AI-driven drug design with triazole chemistry. Computational models are being used to predict the bioactivity of 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid derivatives, accelerating the discovery of novel therapeutics. This synergy between cheminformatics and experimental chemistry is reshaping the landscape of medicinal chemistry.

In summary, 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172157-20-7) represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its structural features, combined with modern synthetic and computational tools, position it at the forefront of chemical innovation. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.